Cas no 15802-75-2 (4-Iodo-3-methyl-1H-pyrazole)

• Product Name: 4-Iodo-3-methyl-1H-pyrazole
• CAS No: 15802-75-2
• MF: C₄H₅IN₂
• MW: 208.000372648239
• MDL: MFCD09908176
• CID: 50213
• PubChem ID: 15501143
• Update Time: 2025-11-05

4-Iodo-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methyl-1H-pyrazole
• 4-lodo-3-methylpyrazole
• 3-Methyl-4-iodopyrazole
• 4-Iodo-3-methylpyrazole
• 4-Iodo-5-methyl-1H-pyrazole
• SHDMYGCRVXWTGR-UHFFFAOYSA-N
• 1H-Pyrazole, 4-iodo-3-methyl-
• AKOS005174081
• SCHEMBL1358702
• BB 0259461
• AS-15915
• 4-iodo-methylpyrazole
• SY010800
• A3478
• BCP25873
• 4-Iodo-3-methylpyrazole, AldrichCPR
• 4-Iodo-3-methyl pyrazole
• AM807434
• FT-0657757
• CS-W022199
• DTXSID30573393
• AC-4812
• 15802-75-2
• SB33951
• 3-Methyl-4-iodopyrazole;4-Iodo-3-methyl-1H-pyrazole
• EN300-177235
• AKOS005169802
• MFCD09908176
• ALBB-013401
• pyrazole, 4-iodo-3(5)-methyl-
• 1H-pyrazole, 4-iodo-5-methyl-
• STL373545
• BBL031626

• MDL： MFCD09908176
• Inchi： 1S/C4H5IN2/c1-3-4(5)2-6-7-3/h2H,1H3,(H,6,7)
• InChI Key： SHDMYGCRVXWTGR-UHFFFAOYSA-N
• SMILES： IC1C=NNC=1C

Computed Properties

• Exact Mass: 207.95000
• Monoisotopic Mass: 207.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.094
• Melting Point: 107-109°C
• Boiling Point: 292.1°C at 760 mmHg
• Flash Point: 130.5℃
• Refractive Index: 1.656
• PSA: 28.68000
• LogP: 1.32270

4-Iodo-3-methyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 4-Iodo-3-methyl-1H-pyrazole

Comprehensive Overview of 4-Iodo-3-methyl-1H-pyrazole (CAS No. 15802-75-2): Properties, Applications, and Industry Insights

The chemical compound 4-Iodo-3-methyl-1H-pyrazole (CAS No. 15802-75-2) is a halogenated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring an iodine substituent at the 4-position and a methyl group at the 3-position, this compound serves as a versatile intermediate in organic synthesis. Its iodo-functionalized pyrazole core makes it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in drug discovery pipelines.

Recent trends in heterocyclic chemistry highlight the growing demand for halogenated pyrazoles like 4-Iodo-3-methyl-1H-pyrazole. Researchers are increasingly exploring its role in designing kinase inhibitors and antimicrobial agents, aligning with the surge in interest around targeted drug delivery systems. The compound’s CAS No. 15802-75-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry optimization.

From a synthetic perspective, 4-Iodo-3-methyl-1H-pyrazole exhibits notable stability under ambient conditions, though storage recommendations typically suggest protection from light due to its iodo-substituent. Analytical data, including NMR and HPLC purity profiles, confirm its suitability for precise synthetic applications. Industry professionals often inquire about scalable synthesis routes, with recent patents emphasizing palladium-catalyzed modifications to enhance yield efficiency.

Environmental and regulatory considerations are also critical when discussing CAS No. 15802-75-2. While not classified as hazardous under major chemical inventories, proper handling protocols are advised to minimize risks associated with halogenated compounds. The compound’s biodegradability profile and eco-friendly alternatives are emerging topics in green chemistry forums, resonating with the broader shift toward sustainable synthetic methodologies.

Market analyses indicate rising procurement of 4-Iodo-3-methyl-1H-pyrazole by contract research organizations (CROs) and academic labs, driven by its utility in fragment-based drug design. FAQs from researchers often focus on its solubility in polar aprotic solvents (e.g., DMF or DMSO) and compatibility with microwave-assisted synthesis techniques—a hot topic in parallel synthesis workflows.

In conclusion, 4-Iodo-3-methyl-1H-pyrazole (CAS No. 15802-75-2) stands at the intersection of innovation and practicality. Its applications span from small-molecule therapeutics to material science, with ongoing studies exploring its potential in bioorthogonal chemistry. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s role is poised to expand further.